• EIDD-1931
    • Cat. No.:
    • B613837
    • CAS No.:
    • 3258-02-4
    • Molecular Formula:
    • C9H13N3O6
    • Molecular Weight:
    • 259.22 g/mol
    Description
    N(4)-hydroxycytidine is a nucleoside analogue that is cytidine which carries a hydroxy group at the N(4)-positon. It has broad-spectrum antiviral activity against influenza, SARS-CoV , SARS-CoV-2 and MERS-CoV. I...
  • Danshensu
    • Cat. No.:
    • B613839
    • CAS No.:
    • 76822-21-4
    • Molecular Formula:
    • C9H10O5
    • Molecular Weight:
    • 198.17 g/mol
    Description
    (2R)-3-(3,4-dihydroxyphenyl)lactic acid is a (2R)-2-hydroxy monocarboxylic acid that is (R)-lactic acid substituted at position 3 by a 3,4-dihydroxyphenyl group. It is a (2R)-2-hydroxy monocarboxylic acid and a ...
  • Molnupiravir
    • Cat. No.:
    • B613847
    • CAS No.:
    • 2349386-89-4
    • Molecular Formula:
    • C13H19N3O7
    • Molecular Weight:
    • 329.31 g/mol
    Description
    Molnupiravir is a nucleoside analogue that is N(4)-hydroxycytidine in which the 5'-hydroxy group is replaced by a (2-methylpropanoyl)oxy group. It is the prodrug of the active antiviral ribonucleoside analog N(4...
  • SARS-CoV-2 3CLpro-IN-15
    • Cat. No.:
    • B1353177
    • CAS No.:
    • 3156-41-0
    • Molecular Formula:
    • C8H6N2O4
    • Molecular Weight:
    • 194.14 g/mol
    Description
    SARS-CoV-2 3CLpro-IN-15 is a useful research compound. Its molecular formula is C8H6N2O4 and its molecular weight is 194.14 g/mol. The purity is usually 95%.
    The exact mass of the compound p,beta-Dinitrosty...
  • SARS-CoV-2-IN-97
    • Cat. No.:
    • B12453323
    • CAS No.:
    • Molecular Formula:
    • C11H3Br2N3O
    • Molecular Weight:
    • 352.97 g/mol
    Description
    SARS-CoV-2-IN-97 is a useful research compound. Its molecular formula is C11H3Br2N3O and its molecular weight is 352.97 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SARS-CoV-2-IN-97 suita...
  • SARS-CoV-2 Mpro-IN-8
    • Cat. No.:
    • B15140294
    • CAS No.:
    • Molecular Formula:
    • C33H35ClN3O5P
    • Molecular Weight:
    • 620.1 g/mol
    Description
    SARS-CoV-2 Mpro-IN-8 is a useful research compound. Its molecular formula is C33H35ClN3O5P and its molecular weight is 620.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SARS-CoV-2 Mpro-I...
  • Atazanavir-d9
    • Cat. No.:
    • B15566281
    • CAS No.:
    • Molecular Formula:
    • C38H52N6O7
    • Molecular Weight:
    • 704.9 g/mol
    Description
    Atazanavir-d9 is a useful research compound. Its molecular formula is C38H52N6O7 and its molecular weight is 704.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Atazanavir-d9 suitable for ...
  • Antiviral agent 57
    • Cat. No.:
    • B15566289
    • CAS No.:
    • Molecular Formula:
    • C23H15F2N5
    • Molecular Weight:
    • 399.4 g/mol
    Description
    Antiviral agent 57 is a useful research compound. Its molecular formula is C23H15F2N5 and its molecular weight is 399.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Antiviral agent 57 sui...
  • SARS-CoV-2 3CLpro-IN-29
    • Cat. No.:
    • B15568329
    • CAS No.:
    • Molecular Formula:
    • C25H22ClF3N8O2
    • Molecular Weight:
    • 558.9 g/mol
    Description
    SARS-CoV-2 3CLpro-IN-29 is a useful research compound. Its molecular formula is C25H22ClF3N8O2 and its molecular weight is 558.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SARS-CoV-2 3C...
  • SARS-CoV-2-IN-27 disodium
    • Cat. No.:
    • B15623630
    • CAS No.:
    • Molecular Formula:
    • C54H54Na2O8P2
    • Molecular Weight:
    • 938.9 g/mol
    Description
    SARS-CoV-2-IN-27 disodium is a useful research compound. Its molecular formula is C54H54Na2O8P2 and its molecular weight is 938.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SARS-CoV-2-I...
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